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Compound of Interest

Compound Name: 1-Dodecanol

Cat. No.: B7769020

1-Dodecanol, also known as lauryl alcohol, is a fatty alcohol commonly used as a chemical
intermediate, surfactant, and in the formulation of various products.[1][2] Its physical state at
typical room temperature can be either a colorless, waxy solid or a thick liquid, as its melting
point is approximately 24°C.[3][4] This dual-state nature is a critical handling consideration;

warming may be required for transfer, which can increase its vapor pressure and the risk of
inhalation.
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Property Value Source
Chemical Formula C12H260 [5]
Molecular Weight 186.33 g/mol [5]

Colorless liquid or white
Appearance ) ] [51[6]
crystalline solid

Odor Characteristic fatty, floral odor [3114]
Melting Point 22-26 °C (72-79 °F) [3][4]
Boiling Point 250-262 °C (482-504 °F) [41[6]
Flash Point 121 °C (250 °F) c.c. [61[7]
Water Solubilty Insoluble / Very low (0.004 g/L (61(6]
at 25°C)
Vapor Pressure 0.0032 mmHg @ 25 °C [9]
Density ~0.83 g/cm?3 [6][8]

The low vapor pressure at room temperature suggests a minimal inhalation hazard under
standard conditions.[9] However, its high boiling point and flash point indicate that while it is
combustible, it does not pose a significant fire risk unless exposed to high temperatures or an
ignition source.[3][7] Its insolubility in water is a key factor in its high aquatic toxicity and
informs appropriate spill control and disposal measures.[8][10]

Hazard Identification and GHS Classification

1-Dodecanol is classified as a hazardous substance.[11] The primary risks to laboratory
personnel involve direct contact, leading to irritation. The environmental hazards are significant
and mandate careful containment and disposal.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecanol
https://www.inchem.org/documents/icsc/icsc/eics1765.htm
https://www.chemicalbook.com/msds/1-dodecanol.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1334632.htm
https://www.chemicalbook.com/msds/1-dodecanol.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1334632.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1334632.htm
https://www.inchem.org/documents/icsc/icsc/eics1765.htm
https://www.inchem.org/documents/icsc/icsc/eics1765.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1765&p_version=1&p_lang=en
https://www.inchem.org/documents/icsc/icsc/eics1765.htm
https://www.chembk.com/en/chem/1-Dodecanol
https://www.hmdb.ca/system/metabolites/msds/000/010/351/original/HMDB11626.pdf?1358461273
https://www.inchem.org/documents/icsc/icsc/eics1765.htm
https://www.chembk.com/en/chem/1-Dodecanol
https://www.hmdb.ca/system/metabolites/msds/000/010/351/original/HMDB11626.pdf?1358461273
https://www.chemicalbook.com/msds/1-dodecanol.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1765&p_version=1&p_lang=en
https://www.chembk.com/en/chem/1-Dodecanol
https://www.fishersci.com/store/msds?partNumber=AC155455000&productDescription=1-DODECANOL+98%25+500ML&vendorId=VN00033901&countryCode=US&language=en
https://www.benchchem.com/product/b7769020?utm_src=pdf-body
https://datasheets.scbt.com/sc-208639.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

GHS Hazard .

Hazard Class Pictogram Source
Statement

Serious Eye H319: Causes serious  GHSO07 (Exclamation

I N [3][10][12]

Damage/Irritation eye irritation Mark)

Skin H315: Causes skin GHSO07 (Exclamation B3]

Corrosion/Irritation irritation Mark)

Hazardous to the

] ] H400: Very toxic to ]
Aquatic Environment GHSO09 (Environment)  [3][13]

(Acute)

aquatic life

Hazardous to the
Aquatic Environment
(Chronic)

H410: Very toxic to
aquatic life with long

lasting effects

GHSO09 (Environment)

[3]

While not classified for acute toxicity, overexposure can lead to symptoms like headache,

dizziness, and nausea.[7][11] A critical, though less common, risk is aspiration pneumonitis if

the substance is swallowed and subsequently enters the lungs, which is more dangerous than

ingestion alone.[3][6][11]

Hierarchy of Controls: A Systematic Approach to

Safety

The most effective safety strategy involves implementing controls in a hierarchical order. This

framework prioritizes eliminating hazards at the source over relying solely on personal

protective equipment.
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Hierarchy of Controls for 1-Dodecanol

Elimination

(Most Effective)

s the process necessary?

Substitution

|Use a less hazardous chemical?

Engineering Controls

solate people from the hazard

Administrative Controls

hange the way people work

Personal Protective Equipment

(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of Safety Controls.

« Elimination/Substitution: The most effective control is to question if 1-dodecanol is essential
for the procedure or if a less hazardous alternative exists.

« Engineering Controls: Always handle 1-dodecanol in a well-ventilated area.[9] A certified
chemical fume hood is the preferred engineering control, especially when heating the
substance or creating aerosols.[10] Ensure that an eyewash station and safety shower are

readily accessible.[9]
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o Administrative Controls: Develop and strictly follow a Standard Operating Procedure (SOP)

for all work involving 1-dodecanol. Prohibit eating, drinking, and smoking in the laboratory.

[11] Ensure all personnel are trained on the specific hazards and handling procedures.

o Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with the controls above.

Personal Protective Equipment (PPE) Protocol

Proper selection and use of PPE are non-negotiable when handling 1-dodecanol.

Protection Type

Specification

Rationale and Source

Eye Protection

Chemical safety goggles or
safety glasses with side-

shields.

Protects against splashes that
can cause serious eye
irritation.[9][11][14] Do not
wear contact lenses as they
can absorb and concentrate
irritants.[11]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, PVC).

Prevents skin contact, which
causes irritation.[11][14] Glove
suitability depends on the
duration of contact; consult

manufacturer data.[11]

Body Protection

Laboratory coat.

Protects against incidental skin
contact and contamination of

personal clothing.[11][14]

Respiratory Protection

NIOSH/MSHA-approved

respirator.

Generally not required under
conditions of adequate
ventilation.[9] Use if there is a
risk of generating aerosols or
dust, or if working outside a
fume hood.[9][11][14]

Standard Laboratory Handling and Workflow
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Adherence to a systematic workflow minimizes the risk of exposure and contamination.

1. Preparation
- Verify fume hood function
- Don appropriate PPE

2. Weighing/Measuring
- Perform in fume hood
- Use dedicated glassware

3. Reaction/Use
- Maintain ventilation
- Keep containers closed

4. Decontamination
- Clean work area
- Wipe down equipment

5. Waste Segregation
- Collect in labeled, sealed container

6. Disposal
- Transfer to central waste area

7. Doffing PPE
- Remove gloves last
- Wash hands thoroughly

Click to download full resolution via product page
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Caption: Safe Handling Workflow for 1-Dodecanol.

Step-by-Step Handling Protocol:

Preparation: Before starting, ensure your engineering controls (fume hood) are operational.
Gather all necessary materials and don the required PPE as outlined in Section 4.

Aliquotting: Conduct all transfers and weighing of 1-dodecanol inside a chemical fume hood
to contain any potential vapors or dust.[3] If the material is solid, use a spatula. If it needs to
be melted, use a controlled heating source like a water bath and ensure it remains under
ventilation.

Use: Keep containers sealed when not in use.[9][11] Avoid any action that could generate
mists or aerosols.[7]

Post-Procedure: After use, decontaminate all surfaces and equipment. Launder
contaminated work clothes separately from personal clothing.[11]

Hygiene: Always wash hands thoroughly with soap and water after handling the chemical
and before leaving the laboratory.[3][11]

Storage and Incompatibility

Proper storage is crucial to maintain chemical stability and prevent hazardous reactions.

Conditions: Store in a cool, dry, well-ventilated area, away from direct sunlight.[2][8][15] The
recommended storage temperature is generally below 30°C.[4][8]

Containers: Keep containers tightly closed to prevent contamination.[9]

Segregation: 1-Dodecanol is incompatible with strong oxidizing agents and acids, with
which it can react violently.[3][7] Store it separately from these materials.

Environmental Protection: Store in an area without direct access to drains or sewers to
prevent environmental release in case of a spill.[6][7]

Spill and Emergency Response
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Immediate and correct response to a spill is vital to mitigate hazards.

Spill Response Decision Tree

1. Alert personnel
2. Absorb with inert material

Minor Spill (sand, vermiculite)
(<100 mL, contained) 3. Collect in sealed container
4. Decontaminate area

Assess Spill
(Size & Location)

Major Spill 1. Evacuate immediate area
(>100 mL or uncontained) 2. Alert Emergency Responders

3. Prevent entry to drains

Click to download full resolution via product page
Caption: Decision-making process for 1-Dodecanol spills.
Minor Spill Cleanup Protocol (<100 mL and contained):

* Ensure the area is well-ventilated and restrict access.[9]

o Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite,
sand, or a commercial chemical absorbent.[3][7][14] Do not use combustible materials like
sawdust.[16]

+ Carefully sweep or scoop the absorbed material into a designated, labeled waste container.

[3]

« Clean the spill area with soap and water, and collect the cleaning water for disposal as
hazardous waste.[11]

¢ Ventilate the area until clear.

Major Spill Response (>100 mL or outside of
containment):
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o Evacuate the immediate area and alert all nearby personnel.[11]

» Notify your institution's Environmental Health and Safety (EHS) office or emergency

response team immediately.[11][14]

« If safe to do so, prevent the spill from entering drains or waterways.[3][11][15]

First Aid Measures

In case of exposure, follow these immediate first aid protocols while seeking medical attention.

Exposure Route

First Aid Procedure

Source

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[3]1°]

Skin Contact

Immediately remove all
contaminated clothing. Flush
skin with plenty of soap and
water for at least 15 minutes.
Seek medical attention if

irritation develops or persists.

(310911 1]

Inhalation

Move the victim to fresh air
and keep them at restin a
position comfortable for
breathing. If the person feels

unwell, seek medical attention.

[31051(7]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[B107][21]

© 2025 BenchChem. All rights reserved. 9/11

Tech Support


https://datasheets.scbt.com/sc-208639.pdf
https://datasheets.scbt.com/sc-208639.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_1_Dodecanol_d1_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/1-dodecanol.pdf
https://datasheets.scbt.com/sc-208639.pdf
https://www.carlroth.com/medias/SDB-9853-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODQ2MTF8YXBwbGljYXRpb24vcGRmfGFESTVMMmd4TVM4NU1UYzNOREkyTXpJNU5qTXdMMU5FUWw4NU9EVXpYMGxGWDBWT0xuQmtaZ3wxN2FkMDQzZTdlNmYzNDk0MDY2Yzc2NTE2ODZkZjI3NWY2ZTNiNTc3MTk2M2ExODNhMjE0ZWZiYTM1MjhiM2Zk
https://www.chemicalbook.com/msds/1-dodecanol.pdf
https://www.hmdb.ca/system/metabolites/msds/000/010/351/original/HMDB11626.pdf?1358461273
https://www.chemicalbook.com/msds/1-dodecanol.pdf
https://www.hmdb.ca/system/metabolites/msds/000/010/351/original/HMDB11626.pdf?1358461273
https://datasheets.scbt.com/sc-208639.pdf
https://www.chemicalbook.com/msds/1-dodecanol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecanol
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1765&p_version=1&p_lang=en
https://www.chemicalbook.com/msds/1-dodecanol.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1765&p_version=1&p_lang=en
https://datasheets.scbt.com/sc-208639.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Waste Disposal

1-Dodecanol and any materials contaminated with it must be treated as hazardous waste.

o Collection: Collect all 1-dodecanol waste in a clearly labeled, sealed, and compatible
container.[14] Do not mix with other waste streams.

o Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name "1-Dodecanol".

» Disposal: Dispose of the waste through your institution's EHS office or a licensed hazardous
waste disposal contractor.[14] Discharge into drains or the environment is strictly prohibited
and illegal in many jurisdictions due to its high aquatic toxicity.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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